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Compound of Interest

Compound Name: H-Ala-oall hcl

Cat. No.: B1527387

In the fast-paced environment of research and drug development, the imperative of safety is
absolute. The compounds we handle are not merely reagents; they are reactive entities with
inherent properties that demand our respect and understanding. L-Alanine allyl ester
hydrochloride (H-Ala-OAIll HCI) is one such compound. As a valuable building block in peptide
synthesis and medicinal chemistry, its utility is matched by the necessity for rigorous handling
protocols.[1] This guide is crafted for the discerning scientist—one who understands that true
experimental control begins with mastering the safety and handling of every component. We
will move beyond rote checklists to explore the chemical causality behind each safety
recommendation, empowering you to work not just safely, but with informed confidence.

Section 1: Compound Profile and Hazard
Identification
Chemical Identity

H-Ala-OAll HCI is the hydrochloride salt of the allyl ester of L-alanine.[1][2] This structure
confers a dual character: the reactivity of an amino acid ester and the specific considerations of
an allyl group, all presented as a stable, crystalline salt.
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Property Value Source

prop-2-enyl (2S)-2-
IUPAC Name aminopropanoate;hydrochlorid PubChem|[2]
e

H-ALA-OALL HCL, L-Alanine _
Synonyms ) PubChem, ChemicalBook[2][3]
allyl ester hydrochloride

Chem-Impex, ChemicalBook[1]

CAS Number 203799-82-0 3]

Molecular Formula CeH12CINO2 PubChem][2]
Molecular Weight 165.62 g/mol PubChem|[2]
Appearance Off-white powder Chem-Impex[1]

GHS Hazard Classification

The primary, known hazards associated with H-Ala-OAll HCI are based on its GHS
classification. It is crucial to internalize these warnings as they dictate the minimum required
safety controls.[2]

Hazard Code Statement Class Source

Skin Irritant, Category

H315 Causes skin irritation 5 PubChem|[2]
Causes serious eye Eye Irritant, Category

H319 o PubChem|[2]
irritation 2A

] Specific Target Organ

May cause respiratory o )

H335 T Toxicity (Single PubChem|[2]
irritation

Exposure), Category 3

Expert Insight: The H335 classification is particularly important. As a fine, crystalline powder, H-
Ala-OAll HCI has the potential to become airborne during weighing and transfer. Inhalation can
lead to irritation of the respiratory tract. The hydrochloride salt form, while improving stability,
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means the compound is acidic. Contact with mucous membranes in the eyes, nose, and throat
can cause immediate irritation due to this acidity.

Inferred Hazards from Structural Moieties

Beyond the explicit GHS classifications, an experienced scientist must assess hazards based
on the compound's structure.

« Allyl Group: Allyl-containing compounds can have unique reactivity. While H-Ala-OAIll HCI
itself is not rated as flammable, related allyl esters and allyl alcohol are.[4] It is prudent to
keep it away from strong oxidizing agents, heat, and sources of ignition. Furthermore, some
allyl esters are known sensitizers.[5]

e Hydrochloride Salt: This makes the compound an acid. It will react exothermically with
bases.[6] It is also corrosive to many metals, a reaction that can produce flammable
hydrogen gas.[6][7] This dictates both storage compatibility and disposal procedures.

Section 2: The Self-Validating Safety Workflow:
From Receipt to Disposal

A robust safety protocol is a closed-loop system where each step validates the next. The
following workflow is designed to manage the lifecycle of H-Ala-OAll HCI within the laboratory,
minimizing risk at every stage.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b1527387?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA41353&PLANT=d__ALF
https://www.industrialchemicals.gov.au/sites/default/files/Allyl%20esters%20of%20acetic%20acid%20ethers_Human%20health%20tier%20II%20assessment.pdf
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideHydrochloricAcid.pdf
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideHydrochloricAcid.pdf
https://www.fishersci.com/store/msds?partNumber=A481212&productDescription=HYDROCHLORIC+ACID+NF%2FFCC+21%2F2L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1527387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Receiving & Inspection
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A
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Caption: The lifecycle of H-Ala-OAIll HCI, from receipt to disposal.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

The foundation of safety is a controlled environment. We first use engineering controls to
isolate the hazard, then PPE as the final barrier.

Engineering Controls

e Chemical Fume Hood: All manipulations of solid H-Ala-OAll HCI, including weighing and
transfers, must be performed inside a certified chemical fume hood.[4][8] This is non-
negotiable and directly addresses the respiratory irritation hazard (H335).[2]

» Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and exhausted.

o Safety Stations: An ANSI-compliant safety shower and eyewash station must be readily
accessible within a 10-second travel distance from the handling area.[4][8]

Personal Protective Equipment (PPE)

A hazard assessment dictates the required PPE. For H-Ala-OAll HCI, the following are
mandatory.[9][10]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1527387?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA41353&PLANT=d__ALF
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_hydrochloric_acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/H-Ala-oall-hcl
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA41353&PLANT=d__ALF
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_hydrochloric_acid.pdf
https://www.benchchem.com/product/b1527387?utm_src=pdf-body
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Rationale and Causality

Eye & Face

ANSI Z87.1 compliant safety
glasses with side shields, at a
minimum. Chemical splash
goggles are strongly

recommended.[7][11]

Protects against airborne
particles during handling and
splashes of solutions. Directly
addresses the serious eye
irritation hazard (H319).[2]

Skin (Hands)

Chemically resistant gloves
(Nitrile is generally acceptable
for incidental contact, but
consult a glove chart for

prolonged use).[12]

Prevents direct skin contact,
addressing the skin irritation
hazard (H315).[2] Gloves must
be removed before leaving the
lab or touching common
surfaces (keyboards, door

handles).

Skin (Body)

Long-sleeved lab coat.[9]

Provides a removable barrier
to protect skin and personal

clothing from contamination.

Respiratory

Not required if all work is
performed in a fume hood. If a
hood is unavailable or
malfunctioning, a NIOSH-
approved respirator with
cartridges for acid gas and

particulates is required.[8][13]

This is a secondary control.
The primary control is the fume
hood, which mitigates the
respiratory irritation hazard
(H335).[2]

Section 4: Standard Operating Procedures (SOPSs)

Storage Protocol

 Verification: Upon receipt, confirm the container is intact and properly labeled.

e Location: Store in a refrigerator or cold room designated for chemicals, at a temperature of

0-8°C.[1]

e Segregation: Store in a secondary container to contain potential spills.[8] Crucially, store

away from incompatible materials, especially strong bases (e.g., sodium hydroxide, amines)
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and strong oxidizing agents (e.g., permanganates, nitrates).[6][14]

Inventory: Log the material into your laboratory's chemical inventory system with the date of
receipt and location.

Handling and Weighing Protocol

Preparation: Assemble all necessary equipment (spatulas, weigh paper, reaction vessel)
inside the chemical fume hood before retrieving the compound.

PPE: Don all required PPE as specified in Section 3.2.

Transfer: Retrieve the H-Ala-OAIll HCI container from storage and place it in the fume hood.
Allow the container to equilibrate to room temperature before opening to prevent
condensation of atmospheric moisture.

Weighing: Open the container. Using a clean spatula, carefully transfer the desired amount
of powder to a tared weigh boat or paper. Avoid any actions that could generate dust, such
as tapping the spatula on the container neck.

Closure: Securely close the primary container immediately after dispensing.

Clean-up: Wipe the spatula and any minor residue from the work surface with a damp cloth
(water is acceptable for this purpose), and dispose of the cloth as hazardous waste.

Return: Return the primary container to its designated storage location.

Section 5: Emergency Procedures

Preparation is the key to effective emergency response.

Spill Response

The appropriate response is dictated by the spill's magnitude.
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Caption: Decision tree for responding to a H-Ala-OAll HCI spill.
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Personnel Exposure

Immediate and decisive action is critical to mitigate harm.

Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station
for at least 15 minutes, holding the eyelids open.[8][15] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and immediately wash the affected area with
soap and plenty of water for at least 15 minutes.[15][16] Seek medical attention if irritation
develops or persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give the person one to
two glasses of water to drink.[7][16] Seek immediate medical attention.

Section 6: Waste Disposal

Chemical waste management is a legal and ethical responsibility.

Designation: All surplus H-Ala-OAll HCI and any materials grossly contaminated with it (e.g.,
weigh boats, gloves, absorbent from spills) are considered hazardous waste.[17]

Containment: Collect waste in a dedicated, sealed, and clearly labeled hazardous waste
container. The label must include "Hazardous Waste," the full chemical name, and the
associated hazards (Irritant).

Incompatibility: Do not mix H-Ala-OAll HCI waste with incompatible waste streams,
particularly bases.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &
Safety (EHS) department or a licensed chemical waste contractor. Never discharge H-Ala-
OAIl HCI or its solutions into the sewer system.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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